Cas no 1705512-60-2 (4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705512-60-2
• MF: C₁₅H₁₉N₃O₂S₂
• MW: 337.460260629654
• CID: 5366443
• Update Time: 2025-11-01

4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (3-methoxy-1-methylpyrazol-4-yl)-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• 4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C15H19N3O2S2/c1-17-10-11(14(16-17)20-2)15(19)18-6-5-13(22-9-7-18)12-4-3-8-21-12/h3-4,8,10,13H,5-7,9H2,1-2H3
• InChI Key： FFQZOQGSUICUHV-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1OC)(N1CCC(C2SC=CC=2)SCC1)=O

Additional information on 4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

Recent Advances in the Study of 1705512-60-2 and 4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane

The chemical compound 1705512-60-2, also known as 4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 1705512-60-2 exhibits high affinity for certain enzymes and receptors involved in inflammatory and oncogenic pathways. This has led to investigations into its potential use as an anti-inflammatory or anti-cancer agent. The presence of the thiophene and pyrazole moieties in its structure is believed to contribute to its bioactivity, making it a valuable candidate for further drug development.

Recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetics and pharmacodynamics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1705512-60-2 has favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Additionally, the compound showed minimal toxicity in preclinical models, suggesting a good safety profile for future clinical trials.

Another significant aspect of the research on 1705512-60-2 is its synthetic pathway. Advances in organic synthesis have enabled the efficient production of this compound, allowing for larger-scale studies and potential commercialization. Researchers have optimized the synthesis to improve yield and purity, which is essential for consistent and reproducible results in both laboratory and clinical settings.

Looking ahead, the potential applications of 1705512-60-2 extend beyond its current scope. Ongoing research is exploring its utility in combination therapies, where it may enhance the efficacy of existing drugs or reduce their side effects. Furthermore, structural analogs of the compound are being investigated to identify derivatives with improved pharmacological properties.

In conclusion, the compound 1705512-60-2, or 4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-7-(thiophen-2-yl)-1,4-thiazepane, represents a promising avenue for future drug development. Its unique chemical structure, combined with its favorable pharmacological profile, positions it as a valuable candidate for addressing unmet medical needs. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.